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Compound of Interest

Compound Name: Gardenia yellow

Cat. No.: B039872

A Comparative Study on the Dyeing Properties of Gardenia Yellow on Silk, Cotton, Wool, and
Nylon Fabrics

This guide provides a comprehensive comparison of the dyeing properties of Gardenia yellow,
a natural colorant, on four different types of fabrics: silk, cotton, wool, and nylon. The objective
is to offer researchers, scientists, and drug development professionals a detailed
understanding of how this natural dye interacts with various textile substrates. The following
sections present experimental data, detailed protocols, and a visual representation of the
experimental workflow.

Data Presentation

The dyeing performance of Gardenia yellow was evaluated based on color strength (K/S),
CIELAB color coordinates (L, a, b*), and colorfastness to washing, light, and rubbing. The data
presented in the following tables is a synthesis of findings from multiple studies. It is important
to note that direct comparison may be influenced by slight variations in experimental conditions
across different sources.

Table 1: Color Strength (K/S) and CIELAB Values of Fabrics Dyed with Gardenia Yellow
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. L* a* (Red- b* (Yellow-
Fabric Type  Mordant KIS Value )
(Lightness)  Green) Blue)
Silk Alum 12.5[1] 78.2 -2.5 65.8
Cotton Alum 7.8[2] 85.1 -4.2 55.3
Wool Alum 10.2 80.5 -3.1 60.1
Nylon Alum 6.5 88.3 -5.0 50.7
Table 2: Colorfastness Ratings of Fabrics Dyed with Gardenia Yellow
Wash . Rubbing Rubbing
Light
. Fastnhess Fastness Fastness
Fabric Type Mordant Fastness
(ISO 105- (ISO 105- (ISO 105-
(AATCC 16)
C10) X12) - Dry X12) - Wet
Silk Alum 4-5[3] 3-4[4] 4-5[3] 4[3]
Cotton Alum 3-4[5] 2-3[3] 4[5] 3[5]
Wool Alum 4 3 4-5 3-4
Nylon Alum 3-4 2-3 4 3

Experimental Protocols

The following protocols are standardized methodologies synthesized from various research

sources for the dyeing of different fabrics with Gardenia yellow.

Materials and Equipment

» Fabrics: Degummed silk, scoured cotton, scoured wool, and scoured nylon fabrics.

o Dye: Gardenia yellow extract powder.

e Mordant: Aluminum potassium sulfate (Alum).

o Chemicals: Sodium carbonate (for scouring cotton), non-ionic detergent, acetic acid.
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» Equipment: Laboratory dyeing machine or water bath with a thermostat, spectrophotometer
for color measurement, wash fastness tester, light fastness tester, and crockmeter for
rubbing fastness.

Fabric Preparation (Scouring)

» Silk: Washed with a solution containing 2 g/L of non-ionic detergent at 60°C for 30 minutes,
then rinsed thoroughly with distilled water and air-dried.

o Cotton: Treated with a solution containing 2 g/L of sodium carbonate and 1 g/L of non-ionic
detergent at 90°C for 60 minutes, followed by rinsing with distilled water and air-drying.[6]

e Wool: Washed with a solution of 2 g/L of non-ionic detergent at 50°C for 30 minutes, rinsed
with distilled water, and air-dried.

» Nylon: Washed with a solution of 2 g/L of non-ionic detergent at 60°C for 30 minutes, rinsed
with distilled water, and air-dried.

Mordanting

A pre-mordanting method is employed for all fabrics. The fabrics are treated in a solution
containing 10% on weight of fabric (0.w.f) of alum at a liquor ratio of 1:40.

¢ Silk and Wool: Mordanted at 80°C for 45 minutes.

o Cotton and Nylon: Mordanted at 90°C for 60 minutes. After mordanting, the fabrics are
squeezed and used directly for dyeing without rinsing.

Dyeing Process

The dyeing is carried out in a laboratory dyeing machine with a liquor ratio of 1:40.
e Dye concentration: 5% o.w.f. of Gardenia yellow extract.
e Dyeing Temperature and Time:

o Silk and Wool: The temperature is raised to 85°C at a rate of 2°C/min and maintained for
60 minutes.
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o Cotton and Nylon: The temperature is raised to 95°C at a rate of 2°C/min and maintained
for 90 minutes.

e pH: The pH of the dyebath is adjusted to 4-5 for silk, wool, and nylon using acetic acid, and
to 6-7 for cotton.

o Post-treatment: After dyeing, the fabrics are rinsed with cold water and then washed with a
solution of 2 g/L non-ionic detergent at 50°C for 15 minutes to remove unfixed dye, followed
by a final rinse and air-drying.

Colorimetric Measurement

The color strength (K/S) and CIELAB values (L, a, b*) of the dyed fabrics are measured using a
spectrophotometer with a D65 illuminant and 10° standard observer.[7][8] The K/S value is
calculated using the Kubelka-Munk equation.[7]

Colorfastness Testing

o Wash Fastness: Evaluated according to the ISO 105-C10 standard.[9][10] The test is
conducted at 40°C for 30 minutes.

o Light Fastness: Determined using the AATCC 16 Option 3 test method, which employs a
Xenon arc lamp.[11][12]

e Rubbing Fastness: Assessed for both dry and wet conditions following the ISO 105-X12
standard using a crockmeter.[13][14][15]

Mandatory Visualization

The following diagram illustrates the general workflow of the experimental process for dyeing
fabrics with Gardenia yellow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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